Morpholinium, 4-(5-oxo-3-phenyl-2(5H)-furanylidene)-, perchlorate

• CAS No.: 61744-57-8
• Molecular Formula: C14H14ClNO7
• Molecular Weight: 343.71 g/mol
• IUPAC Name: 5-morpholin-4-ium-4-ylidene-4-phenylfuran-2-one;perchlorate
• InChI: InChI=1S/C14H14NO3.ClHO4/c16-13-10-12(11-4-2-1-3-5-11)14(18-13)15-6-8-17-9-7-15;2-1(3,4)5/h1-5,10H,6-9H2;(H,2,3,4,5)/q+1;/p-1
• InChI Key: FNBIOBXYXNNOFM-UHFFFAOYSA-M
• Canonical SMILES: C1COCC[N+]1=C2C(=CC(=O)O2)C3=CC=CC=C3.[O-]Cl(=O)(=O)=O

Description

Morpholinium, 4-(5-oxo-3-phenyl-2(5H)-furanylidene)-, perchlorate is a complex organic compound characterized by its unique structure, which includes a morpholinium ion and a furan ring with a phenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Morpholinium, 4-(5-oxo-3-phenyl-2(5H)-furanylidene)-, perchlorate typically involves a multi-step process. One common method includes the reaction of morpholine with 3-phenyl-2(5H)-furanone under specific conditions to form the desired product. The reaction is usually carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the furan ring and the attachment of the phenyl group.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure high yield and purity of the product while minimizing the production time and cost. The use of advanced purification techniques, such as chromatography and crystallization, is also common in industrial settings to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

Morpholinium, 4-(5-oxo-3-phenyl-2(5H)-furanylidene)-, perchlorate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives, depending on the oxidizing agent used.

Reduction: Reduction reactions can lead to the formation of reduced forms of the compound, which may have different properties and applications.

Substitution: The furan ring and phenyl group can undergo substitution reactions with various reagents, leading to the formation of new compounds with modified properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled conditions, including specific temperatures, pressures, and pH levels, to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used

Scientific Research Applications

Morpholinium, 4-(5-oxo-3-phenyl-2(5H)-furanylidene)-, perchlorate has several scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of Morpholinium, 4-(5-oxo-3-phenyl-2(5H)-furanylidene)-, perchlorate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to certain enzymes or receptors, leading to the modulation of biological processes. The exact molecular targets and pathways involved depend on the specific application and the context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to Morpholinium, 4-(5-oxo-3-phenyl-2(5H)-furanylidene)-, perchlorate include:

• 3-(4-Hydroxy-5-oxo-3-phenyl-2H-furan-2-yl)propanoic acid
• 2-[5-oxo-3-phenyl-2-(trifluoromethyl)pyrrolidin-1-yl]acetamide

Uniqueness

What sets this compound apart from similar compounds is its unique combination of a morpholinium ion and a furan ring with a phenyl group. This structure imparts distinct chemical and biological properties, making it a valuable compound for various applications.